Cas no 1022675-05-3 (4-{imidazo1,2-apyridin-3-yl}-1,3-thiazol-2-amine)

4-{Imidazo[1,2-a]pyridin-3-yl}-1,3-thiazol-2-amine is a heterocyclic compound featuring a fused imidazopyridine core linked to a 2-aminothiazole moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The compound’s rigid bicyclic framework enhances binding affinity to biological targets, particularly in kinase and receptor modulation. Its synthetic versatility allows for further functionalization, enabling the development of derivatives with tailored pharmacological profiles. The presence of both nitrogen and sulfur heteroatoms contributes to its potential as a scaffold for bioactive molecules, including antimicrobial and anticancer agents. High purity and stability under standard conditions further support its utility in research and industrial applications.

4-{imidazo1,2-apyridin-3-yl}-1,3-thiazol-2-amine structure

1022675-05-3 structure

Product Name:4-{imidazo1,2-apyridin-3-yl}-1,3-thiazol-2-amine

CAS No:1022675-05-3

MF:C₁₀H₈N₄S

MW:216.262319564819

CID:6229548

PubChem ID:3653781

Update Time:2025-05-24

4-{imidazo1,2-apyridin-3-yl}-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 4-{imidazo1,2-apyridin-3-yl}-1,3-thiazol-2-amine
- 4-{imidazo[1,2-a]pyridin-3-yl}-1,3-thiazol-2-amine
- 1022675-05-3
- EN300-1748303
- Inchi： 1S/C10H8N4S/c11-10-13-7(6-15-10)8-5-12-9-3-1-2-4-14(8)9/h1-6H,(H2,11,13)
- InChI Key： OTKPANLGOJZPKP-UHFFFAOYSA-N
- SMILES： S1C(N)=NC(=C1)C1=CN=C2C=CC=CN12

Computed Properties

Exact Mass: 216.04696745g/mol
Monoisotopic Mass: 216.04696745g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 238
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 84.4Å²

4-{imidazo1,2-apyridin-3-yl}-1,3-thiazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1748303-0.05g	4-{imidazo[1,2-a]pyridin-3-yl}-1,3-thiazol-2-amine	1022675-05-3	0.05g	$1272.0	2023-09-20
Enamine	EN300-1748303-0.1g	4-{imidazo[1,2-a]pyridin-3-yl}-1,3-thiazol-2-amine	1022675-05-3	0.1g	$1332.0	2023-09-20
Enamine	EN300-1748303-0.25g	4-{imidazo[1,2-a]pyridin-3-yl}-1,3-thiazol-2-amine	1022675-05-3	0.25g	$1393.0	2023-09-20
Enamine	EN300-1748303-0.5g	4-{imidazo[1,2-a]pyridin-3-yl}-1,3-thiazol-2-amine	1022675-05-3	0.5g	$1453.0	2023-09-20
Enamine	EN300-1748303-1.0g	4-{imidazo[1,2-a]pyridin-3-yl}-1,3-thiazol-2-amine	1022675-05-3	1g	$1515.0	2023-06-03
Enamine	EN300-1748303-2.5g	4-{imidazo[1,2-a]pyridin-3-yl}-1,3-thiazol-2-amine	1022675-05-3	2.5g	$2969.0	2023-09-20
Enamine	EN300-1748303-5.0g	4-{imidazo[1,2-a]pyridin-3-yl}-1,3-thiazol-2-amine	1022675-05-3	5g	$4391.0	2023-06-03
Enamine	EN300-1748303-10.0g	4-{imidazo[1,2-a]pyridin-3-yl}-1,3-thiazol-2-amine	1022675-05-3	10g	$6512.0	2023-06-03
Enamine	EN300-1748303-1g	4-{imidazo[1,2-a]pyridin-3-yl}-1,3-thiazol-2-amine	1022675-05-3	1g	$1515.0	2023-09-20
Enamine	EN300-1748303-5g	4-{imidazo[1,2-a]pyridin-3-yl}-1,3-thiazol-2-amine	1022675-05-3	5g	$4391.0	2023-09-20

4-{imidazo1,2-apyridin-3-yl}-1,3-thiazol-2-amine Related Literature

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Additional information on 4-{imidazo1,2-apyridin-3-yl}-1,3-thiazol-2-amine

Comprehensive Overview of 4-{imidazo[1,2-a]pyridin-3-yl}-1,3-thiazol-2-amine (CAS No. 1022675-05-3): Structure, Applications, and Research Insights

The compound 4-{imidazo[1,2-a]pyridin-3-yl}-1,3-thiazol-2-amine (CAS No. 1022675-05-3) is a heterocyclic organic molecule featuring a unique fusion of imidazo[1,2-a]pyridine and 1,3-thiazole moieties. Its structural complexity and functional versatility have garnered significant attention in pharmaceutical and materials science research. The presence of both nitrogen-rich rings—imidazo[1,2-a]pyridine and thiazole—imparts distinctive electronic properties, making it a promising candidate for drug discovery and optoelectronic applications.

Recent studies highlight the growing interest in imidazo[1,2-a]pyridine derivatives due to their broad biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of a thiazole-2-amine group further enhances its potential as a pharmacophore, aligning with current trends in targeted therapy development. Researchers are particularly intrigued by its ability to modulate kinase pathways, a hot topic in oncology and neurodegenerative disease research.

From a synthetic chemistry perspective, CAS No. 1022675-05-3 serves as a key intermediate in multicomponent reactions (MCRs), which are celebrated for their atom economy and efficiency—a priority in green chemistry initiatives. Its imidazo[1,2-a]pyridine-thiazole hybrid structure also finds relevance in the design of organic light-emitting diodes (OLEDs), addressing the demand for energy-efficient display technologies.

In the context of drug design, this compound’s hydrogen-bonding capacity and planar aromatic system enable strong interactions with biological targets. Computational studies suggest its potential as a fragment in PROTAC (Proteolysis-Targeting Chimeras) development, a cutting-edge strategy in degrader therapeutics. These attributes resonate with frequent search queries like "small molecule kinase inhibitors" and "heterocyclic scaffolds for drug discovery."

Environmental and regulatory considerations are equally critical. While 4-{imidazo[1,2-a]pyridin-3-yl}-1,3-thiazol-2-amine is not classified as hazardous, its handling requires standard laboratory precautions. The compound’s stability under physiological conditions (pH-dependent solubility) is frequently investigated, reflecting industry concerns about bioavailability—a recurring theme in "ADME optimization" searches.

Ongoing research explores its role in metal-organic frameworks (MOFs) for catalytic applications, tapping into the surge of interest in sustainable chemistry. Patent analyses reveal its inclusion in filings related to EGFR inhibitors and JAK-STAT signaling modulators, underscoring its commercial relevance. This aligns with trending searches such as "next-generation therapeutic scaffolds" and "structure-activity relationship (SAR) studies."

In summary, CAS No. 1022675-05-3 exemplifies the convergence of medicinal chemistry and materials science. Its dual utility—as a biologically active core and a functional material precursor—positions it at the forefront of interdisciplinary innovation, answering pressing demands in both healthcare and technology sectors.